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Compound of Interest

Compound Name: Methyl 4-nitrobenzoate

Cat. No.: B188774

For laboratory professionals in research, science, and drug development, the meticulous
management of chemical waste is paramount to ensuring a safe and compliant operational
environment. This guide provides essential, step-by-step procedures for the proper disposal of
Methyl 4-nitrobenzoate, ensuring the protection of personnel and the environment. While the
toxicological properties of this material have not been fully investigated, it may cause eye, skin,
respiratory, and digestive tract irritation[1]. Therefore, treating this compound and any
contaminated materials as hazardous waste is a critical precautionary measure.

Key Chemical and Safety Data

A summary of essential quantitative data for Methyl 4-nitrobenzoate is provided below for

quick reference.
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Property Value
CAS Number 619-50-1[1][2][3]
Molecular Formula C8 H7 N O4]3]

Methyl-P-Nitrobenzoate; Benzoic acid, 4-Nitro-,

Synonyms Methyl Ester; P-Carbomethoxynitrobenzene[1]
[21[3]

Appearance Yellow crystalline powder|[1]

Occupational Exposure Limits None listed by ACGIH, NIOSH, or OSHA[1]

Aquatic Hazard Harmful to aquatic life with long lasting effects

Step-by-Step Disposal Protocol

The required method for the disposal of Methyl 4-nitrobenzoate is to manage it as chemical
waste through a licensed professional waste disposal service.[4] Never dispose of this
chemical down the drain or in regular trash streams.

1. Personal Protective Equipment (PPE) and Safety Measures:

o Before handling the chemical for disposal, ensure you are wearing appropriate personal
protective equipment.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2]

o Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][3]

o Body Protection: Wear a lab coat or other appropriate protective clothing to minimize skin
contact.[1][5]

o Engineering Controls: Handle the waste in a well-ventilated area.[1][5] Facilities should be
equipped with an eyewash station and a safety shower.[1]

2. Waste Segregation and Collection:
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Collect waste Methyl 4-nitrobenzoate and any contaminated materials (e.g., weighing
paper, pipette tips, contaminated PPE) in a designated, compatible, and sealable container.

[51L6]1[7]

Do not mix with other waste streams unless explicitly permitted by your institution's waste
management guidelines.[6][8] The original container can often be used for the waste.[8]

. Labeling:
Clearly label the waste container with the words "Hazardous Waste".[8]

Include the full chemical name: "Waste Methyl 4-nitrobenzoate" and the percent
composition.[8]

Add any relevant hazard symbols as required by your institution and local regulations.
. Storage:
Keep the waste container tightly closed at all times, except when adding waste.[1][5][8]

Store the sealed container in a designated, cool, dry, and well-ventilated waste accumulation
area.[1][3]

Ensure the storage area is away from incompatible materials, such as oxidizing agents.[1][3]
Segregate containers according to compatibility.[8]

. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup.[6][9]

Provide the waste disposal company with accurate information about the chemical, its
quantity, and the Safety Data Sheet (SDS).[9]

The recommended disposal method is often incineration in a chemical incinerator equipped
with an afterburner and scrubber.[4]

. Documentation:
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e Maintain a record of the waste generated, including the chemical name, quantity, and date of
disposal, as required by your institution and regulatory agencies.[6]

Immediate Safety and Spill Response

In the event of a spill, immediate and correct action is crucial to mitigate potential hazards.
1. Isolate the Area:

o Evacuate personnel to a safe area and ensure adequate ventilation.[7]

2. Spill Cleanup Procedure:

o For dry spills, avoid generating dust.[1][5]

o Carefully sweep or vacuum up the material and place it into a suitable, sealed, and labeled
container for disposal.[1][5][6]

o Clean the spill area thoroughly.
3. Contaminated Materials:

» All contaminated materials, including PPE, must be collected and sealed in a container for
disposal as hazardous waste.[6]

* Remove and wash contaminated clothing before reuse.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Methyl 4-
nitrobenzoate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Methyl_3_nitrobenzoic_Acid_A_Procedural_Guide.pdf
https://www.echemi.com/sds/methyl4-nitrobenzoate-pid_Rock4075.html
https://pim-resources.coleparmer.com/sds/48968.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30249_msds.pdf
https://pim-resources.coleparmer.com/sds/48968.pdf
https://store.apolloscientific.co.uk/storage/msds/OR30249_msds.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Methyl_3_nitrobenzoic_Acid_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_4_Methyl_3_nitrobenzoic_Acid_A_Procedural_Guide.pdf
https://pim-resources.coleparmer.com/sds/48968.pdf
https://www.benchchem.com/product/b188774?utm_src=pdf-body
https://www.benchchem.com/product/b188774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Methyl 4-Nitrobenzoate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nitrobenzoate: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188774#methyl-4-nitrobenzoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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